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Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15245684

For Researchers, Scientists, and Drug Development Professionals

Introduction

Onitin 2'-O-glucoside is a naturally occurring sesquiterpenoid glycoside. This document
provides a comprehensive overview of its natural sources and the context of its discovery,
tailored for researchers and professionals in the fields of natural product chemistry and drug
development. Due to the limited availability of detailed public data, this guide summarizes the
currently accessible information.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Onitin 2'-O-glucoside is presented
below. This data is compiled from publicly accessible chemical databases.

Property Value Source

Molecular Formula C21H300s PubChem

Molecular Weight 410.46 g/mol MedchemExpress[1]

CAS Number 26047-60-9 Immunomart, ChemFaces,

Clinivex[2][3][4]

Class Sesquiterpenoids MedchemExpress[1]
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Natural Sources and Discovery

Onitin 2'-O-glucoside has been identified as a constituent of the herb Onychium japonicum][1]
[3]. This fern, belonging to the Pteridaceae family, is the primary known natural source of the
compound. While phytochemical analyses of Onychium japonicum have confirmed the
presence of various classes of compounds including flavonoids, alkaloids, saponins, tannins,
and glycosides, specific details regarding the discovery and initial isolation of Onitin 2'-O-
glucoside are not readily available in publicly accessible scientific literature.

The general workflow for the isolation of glycosides from plant material typically involves the
following steps. It is important to note that this is a generalized protocol and specific details for
Onitin 2'-O-glucoside are not currently available.
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Generalized Glycoside Isolation Workflow

Plant Material (e.g., Onychium japonicum)

;

Solvent Extraction
(e.g., Methanol, Ethanol)

;

Solvent-Solvent Partitioning

;

Column Chromatography
(e.g., Silica Gel, Sephadex)

;

Further Purification
(e.g., Preparative HPLC)

Isolated Onitin 2'-O-glucoside

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of glycosides from plant sources.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and structure elucidation of Onitin
2'-0-glucoside are not available in the reviewed public literature. However, a general
approach for the isolation of glycosides from plant sources is outlined below.
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General Extraction and Isolation of Glycosides from
Plant Material

Preparation of Plant Material: The plant material (e.g., dried and powdered fronds of
Onychium japonicum) is collected and processed.

Extraction: The processed plant material is typically extracted with a polar solvent such as
methanol or ethanol, often at room temperature or with gentle heating to facilitate the
extraction of glycosides.

Fractionation: The crude extract is then concentrated and may be subjected to solvent-

solvent partitioning using immiscible solvents of varying polarities (e.g., n-hexane, ethyl

acetate, n-butanol) to separate compounds based on their polarity. Glycosides are often
enriched in the more polar fractions.

Chromatographic Separation: The enriched fraction is subjected to various chromatographic
techniques for the isolation of individual compounds. This may include:

o Column Chromatography: Using stationary phases like silica gel or Sephadex.

o High-Performance Liquid Chromatography (HPLC): Often used for final purification.

Structure Elucidation

The structure of an isolated glycoside like Onitin 2'-O-glucoside would be determined using a

combination of spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H, *3C, and 2D-NMR): To establish the
connectivity of atoms and the stereochemistry of the molecule.

Infrared (IR) Spectroscopy: To identify functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores.

Biological Activity
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Currently, there is no specific information available in the public domain regarding the biological
activities or potential signaling pathways of Onitin 2'-O-glucoside. General phytochemical
screenings of Onychium japonicum extracts have indicated the presence of compounds with
antibacterial properties, but the activity of isolated Onitin 2'-O-glucoside has not been
reported.

Conclusion

Onitin 2'-0O-glucoside is a known natural product isolated from Onychium japonicum. While its
basic chemical properties are documented, a significant gap exists in the publicly available
scientific literature regarding its discovery, detailed isolation protocols, comprehensive
spectroscopic data, and biological activities. Further research is required to fully characterize
this compound and explore its potential for applications in drug discovery and development.
Researchers interested in this molecule would likely need to perform a de novo isolation and
characterization or consult specialized chemical literature databases that may not be publicly
accessible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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